![molecular formula C18H32O4 B1249202 12,13-Epoxy-9-hydroxy-10-octadecenoate](/img/structure/B1249202.png)
12,13-Epoxy-9-hydroxy-10-octadecenoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
12,13-Epoxy-9-hydroxy-10-octadecenoate is a hydroxy fatty acid.
Scientific Research Applications
1. Chemical Decomposition and Fragmentation Products
12,13-Epoxy-9-hydroxy-10-octadecenoate, when decomposed by heat, produces various scission products. These include methyl octanoate, methyl 9-oxononanoate, and other compounds. The formation of these fragmentation products can be explained by conventional free-radical scission mechanisms, excluding the furan compounds (Gardner & Selke, 1984).
2. Transformation in Biological Systems
The compound can undergo transformations in biological systems. For example, linoleic acid hydroperoxide can transform into various products including 12,13-epoxy-9-octadecenoic acid derivatives under the influence of hematin. This offers insights into the metabolism of unsaturated fatty acid hydroperoxides in biological systems (Dix & Marnett, 1985).
3. Interactions with Protein-bound Lysine
The reactivity of this compound towards lysine residues in proteins was studied, suggesting significant interaction pathways between lipid oxidation products and proteins. This sheds light on potential cellular damage mechanisms during oxidative stress (Lederer, Schuler, & Ohmenhäuser, 1999).
4. Role in Neutrophil Function
Neutrophils have been shown to biosynthesize a structurally similar compound, 9,10-epoxy-12-octadecenoate, known as leukotoxin. This compound demonstrates significant biological activity, such as impacting mitochondrial respiration (Hayakawa et al., 1986).
5. Potential in Pain and Itch Mediation
A study identified linoleic acid derivatives, closely related to this compound, that could potentially mediate pain and itch. This research reveals the potential pharmacological implications of such compounds (Ramsden et al., 2017).
Properties
Molecular Formula |
C18H32O4 |
---|---|
Molecular Weight |
312.4 g/mol |
IUPAC Name |
(E,9S)-9-hydroxy-11-[(2R,3S)-3-pentyloxiran-2-yl]undec-10-enoic acid |
InChI |
InChI=1S/C18H32O4/c1-2-3-7-11-16-17(22-16)14-13-15(19)10-8-5-4-6-9-12-18(20)21/h13-17,19H,2-12H2,1H3,(H,20,21)/b14-13+/t15-,16-,17+/m0/s1 |
InChI Key |
WCCLYKMJXGYGEN-SYMVGPSASA-N |
Isomeric SMILES |
CCCCC[C@H]1[C@H](O1)/C=C/[C@H](CCCCCCCC(=O)O)O |
Canonical SMILES |
CCCCCC1C(O1)C=CC(CCCCCCCC(=O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.